Cas no 146368-09-4 (1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate)

146368-09-4 structure
Product Name:1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate
CAS No:146368-09-4
Molecular Formula:C20H22N2O3S
Molecular Weight:370.46528
MDL:MFCD12912147
CID:98371
PubChem ID:12037270
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Properties
Names and Identifiers
-
- 1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate
- 1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate
- 2-[(E)-2-anilinoethenyl]-1-ethyl-3,3-dimethylindol-1-ium-5-sulfonate
- 3H-Indolium, 1-ethyl-3,3-dimethyl-2-[2-(phenylamino)ethenyl]-5-sulfo-, inner salt
- (E)-1-ETHYL-3,3-DIMETHYL-2-[2-(PHENYLAMINO)VINYL]-INDOLENINIUM-5-SULFONATE
- 3H-Indolium,1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo,inner salt
- 3H-INDOLIUM,1-ETHYL-3,3- DIMETHYL-2-[2-(PHENYLAMINO)ETHENYL]-5-SULFO,INNER SALT.
- 3H-Indolium,1-ethyl-3,3-Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo,inner
- 3H-Indolium-1-ethyl-3,3-dimethyl-2-[2-(phenylamino)-ethyenyl-5-sulfo] inner salt
- I06-2168
- 3H-IndoliuM,1-Ethyl-3,3- DiMethyl-2-[2-(phenylaMino)ethenyl]-5-S
- 146368-09-4
- 3H-Indolium,1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo,inner salt.
- 1-ethyl-3,3-dimethyl-2-[(1E)-2-(phenylamino)ethenyl]-3H-indol-1-ium-5-sulfonate
- 3H-Indolium,1-ethyl-3,3-dimethyl-2-[2-(phenylamino)ethenyl]-5-sulfo-,inner salt
- AKOS015841947
- AMY36564
- (E)-1-ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate
- DTXSID80476305
- 3H-Indolium1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfoinner salt.
- 2-[(E)-2-Anilinoethenyl]-1-ethyl-3,3-dimethyl-3H-indol-1-ium-5-sulfonate
- 3H-Indolium,1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo,inner salt.
-
- MDL: MFCD12912147
- InChIKey: DZZLKLFMSFKOPT-UHFFFAOYSA-N
- Inchi: InChI=1S/C20H22N2O3S/c1-4-22-18-11-10-16(26(23,24)25)14-17(18)20(2,3)19(22)12-13-21-15-8-6-5-7-9-15/h5-14H,4H2,1-3H3,(H,23,24,25)
- SMILES: CCN1C2=C(C=C(C=C2)S(=O)(=O)O)C(C)(C)C1=CC=NC3=CC=CC=C3
Computed Properties
- Exact Mass: 370.13500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 4
- Monoisotopic Mass: 370.13511374g/mol
- Heavy Atom Count: 26
- Complexity: 656
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- LogP: 4.72520
- PSA: 80.62000
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Security Information
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A199009668-1g |
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate |
146368-09-4 | 95% | 1g |
$332.64 | 2022-04-02 | |
Chemenu | CM127447-1g |
(E)-1-ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate |
146368-09-4 | 95% | 1g |
$356 | 2021-08-05 | |
Cooke Chemical | BD9667847-1g |
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate |
146368-09-4 | 95%mixTBCasstabilizer | 1g |
RMB 1724.80 | 2025-02-20 | |
eNovation Chemicals LLC | D521613-1g |
3H-Indolium1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfoinner salt. |
146368-09-4 | 95% | 1g |
$530 | 2022-09-11 | |
Matrix Scientific | 095348-250mg |
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate, 95+% |
146368-09-4 | 95+% | 250mg |
$364.00 | 2023-09-09 | |
TRC | E073415-50mg |
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate |
146368-09-4 | 50mg |
$ 255.00 | 2022-06-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663343-1g |
(E)-1-ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate |
146368-09-4 | 98% | 1g |
¥2802 | 2023-04-15 |
1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Related Literature
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Luminita M. Toma,Régis Y. N. Gengler,Eric B. Prinsen,Petra Rudolf Phys. Chem. Chem. Phys., 2010,12, 12188-12197
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P. Preira,V. Grandné,J.-M. Forel,S. Gabriele,M. Camara,O. Theodoly Lab Chip, 2013,13, 161-170
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4. Nucleotides containing variously modified sugars: energetics, structure, and mechanical properties†Yevgen P. Yurenko,Jan Novotný,Tymofii Yu. Nikolaienko Phys. Chem. Chem. Phys., 2016,18, 1615-1628
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Ahmad Arar,Malika Ibrahim-Ouali,Sylvain Duval,Frédéric Dumur,Patxi Garra,Joumana Toufaily,Tayssir Hamieh,Bernadette Graff,Didier Gigmes,Jean-Pierre Fouassier,Jacques Lalevée Photochem. Photobiol. Sci., 2018,17, 578-585
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7. Back cover
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Pranav Tiwari,Navpreet Kaur,Vinay Sharma Phys. Chem. Chem. Phys., 2018,20, 20096-20107
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Herbert Ryan,Alison Smith,Marcel Utz Lab Chip, 2014,14, 1678-1685
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